Cas no 146533-41-7 (5-(4-broMophenyl)-4,6-dichloropyriMidine)

• Product Name: 5-(4-broMophenyl)-4,6-dichloropyriMidine
• CAS No: 146533-41-7
• MF: C₁₀H₅BrCl₂N₂
• MW: 303.970099210739
• MDL: MFCD13151897
• CID: 1066824
• Update Time: 2025-05-28

5-(4-broMophenyl)-4,6-dichloropyriMidine Chemical and Physical Properties

Names and Identifiers

• 5-(4-broMophenyl)-4,6-dichloropyriMidine
• PyriMidine, 5-(4-broMophenyl)-4,6-dichloro-
• potassiuM (N-propylsulfaMoyl)aMide
• 5-(4-Bromophenyl)-4,6-dichloro-1,3-diazine
• 4,6-Dichloro-5-(4-bromophenyl)pyrimidine
• (4-broMophenyl)-4,6-dichloroPyriMidine
• 5-(4-Bromophenyl)-4,6-dichloro-Pyrimidin
• 5-(4-broMophenyl)-4
• Pyrimidine, 5-(4-bromophenyl)-4,6-dichloro
• QC-9668
• Macitentan Intermediate 1

• MDL： MFCD13151897
• Inchi： 1S/C10H5BrCl2N2/c11-7-3-1-6(2-4-7)8-9(12)14-5-15-10(8)13/h1-5H
• InChI Key： WEEFLZORZXLIJE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(N=CN=C1Cl)Cl

Computed Properties

• Exact Mass: 301.90100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.677±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98.0 to 102.0 deg-C
• Boiling Point: 368.7±42.0°C at 760 mmHg
• Solubility: Almost insoluble (0.064 g/l) (25 º C),
• PSA: 25.78000
• LogP: 4.21290

5-(4-broMophenyl)-4,6-dichloropyriMidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(4-broMophenyl)-4,6-dichloropyriMidine

Comprehensive Overview of 5-(4-Bromophenyl)-4,6-dichloropyrimidine (CAS No. 146533-41-7)

5-(4-Bromophenyl)-4,6-dichloropyrimidine (CAS No. 146533-41-7) is a halogenated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromophenyl and dichloropyrimidine moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 5-(4-bromophenyl)-4,6-dichloropyrimidine is reflected in its frequent appearance in patent literature and academic journals. Researchers are increasingly exploring its potential applications in targeting cancer pathways and infectious diseases, aligning with current trends in precision medicine and antibiotic resistance. The compound's molecular weight (328.43 g/mol) and lipophilicity (LogP ~3.2) contribute to its favorable pharmacokinetic properties, making it a promising candidate for further optimization.

From a synthetic chemistry perspective, CAS 146533-41-7 demonstrates remarkable reactivity in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. This characteristic has made it a popular choice for constructing complex heterocyclic systems. Recent studies have highlighted its utility in creating ATP-competitive inhibitors, with several derivatives showing nanomolar potency against clinically relevant targets. The 4,6-dichloropyrimidine core allows for selective functionalization, enabling medicinal chemists to fine-tune molecular properties.

Environmental and green chemistry considerations have also influenced research on this compound. Scientists are developing more sustainable synthetic routes to 5-(4-bromophenyl)-4,6-dichloropyrimidine, reducing heavy metal catalysts and optimizing atom economy. These efforts respond to the pharmaceutical industry's push toward greener synthesis and reduced environmental impact, topics that dominate contemporary chemical discourse.

Analytical characterization of 146533-41-7 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's crystalline nature facilitates structural determination, providing valuable insights for structure-activity relationship studies. Quality control protocols emphasize purity assessment, as even minor impurities can significantly affect biological activity in downstream applications.

The commercial availability of 5-(4-bromophenyl)-4,6-dichloropyrimidine has expanded in recent years, with multiple suppliers offering it as a research chemical. However, researchers must verify certificates of analysis and spectroscopic data when sourcing the material, as subtle variations in synthesis can lead to different polymorphic forms with distinct properties.

Looking forward, the scientific community anticipates continued exploration of CAS 146533-41-7 derivatives in combinatorial chemistry and high-throughput screening platforms. Its structural modularity aligns well with current drug discovery paradigms that emphasize fragment-based design and molecular hybridization strategies. As computational methods like AI-assisted drug design become more prevalent, this compound's well-characterized properties make it an excellent candidate for in silico modeling studies.

In conclusion, 5-(4-bromophenyl)-4,6-dichloropyrimidine represents a fascinating case study in medicinal chemistry, bridging fundamental research and practical applications. Its ongoing investigation reflects broader trends in targeted therapy development and sustainable synthetic chemistry, ensuring its relevance in both academic and industrial settings for years to come.